Cas no 878693-83-5 (1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)
1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
- 1-tert-butyl-4-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
- 2-Pyrrolidinone, 1-(1,1-dimethylethyl)-4-[1-[(2-methylphenyl)methyl]-1H-benzimidazol-2-yl]-
-
- Inchi: 1S/C23H27N3O/c1-16-9-5-6-10-17(16)14-25-20-12-8-7-11-19(20)24-22(25)18-13-21(27)26(15-18)23(2,3)4/h5-12,18H,13-15H2,1-4H3
- InChI Key: DGBWDMSLSYBESA-UHFFFAOYSA-N
- SMILES: N1(C(C)(C)C)CC(C2N(CC3=CC=CC=C3C)C3=CC=CC=C3N=2)CC1=O
1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3243-0603-2μmol |
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
878693-83-5 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3243-0603-5μmol |
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
878693-83-5 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3243-0603-10μmol |
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
878693-83-5 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3243-0603-20μmol |
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
878693-83-5 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3243-0603-1mg |
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
878693-83-5 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3243-0603-2mg |
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
878693-83-5 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3243-0603-3mg |
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
878693-83-5 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3243-0603-4mg |
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
878693-83-5 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3243-0603-5mg |
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
878693-83-5 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3243-0603-10mg |
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
878693-83-5 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
Comprehensive Overview of 1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 878693-83-5)
The compound 1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 878693-83-5) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique benzodiazol and pyrrolidin-2-one moieties make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.
In recent years, the demand for heterocyclic compounds like 1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one has surged due to their versatility in medicinal chemistry. This compound’s tert-butyl group enhances its metabolic stability, a feature highly sought after in the design of bioactive molecules. Its 2-methylphenyl substitution further contributes to its lipophilicity, which is critical for membrane permeability—a key factor in CNS drug development.
The synthesis of CAS No. 878693-83-5 involves multi-step organic reactions, often leveraging Pd-catalyzed cross-coupling or microwave-assisted synthesis to improve yield and efficiency. These methods align with the growing emphasis on green chemistry and sustainable practices in industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structural integrity.
From a commercial perspective, 1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is often listed in catalogs of specialty chemical suppliers catering to pharmaceutical intermediates and research chemicals. Its pricing and availability are influenced by factors like batch scalability and regional regulatory frameworks. Notably, its CAS registry number (878693-83-5) ensures unambiguous identification in global trade databases.
Emerging studies suggest potential applications of this compound in neurodegenerative disease research, particularly due to its affinity for protein-protein interaction targets. This aligns with the increasing public interest in Alzheimer’s and Parkinson’s disease therapeutics, as reflected in search engine queries. Additionally, its benzodiazol core shares structural similarities with known anticancer agents, sparking investigations into its apoptosis-inducing properties.
In summary, 1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one represents a compelling case study in modern structure-activity relationship (SAR) optimization. Its combination of steric hindrance (from the tert-butyl group) and aromatic stacking capabilities (via the benzodiazol ring) offers a template for designing next-generation small-molecule drugs. As research progresses, this compound may well become a cornerstone in precision medicine initiatives.
878693-83-5 (1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)